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Compound Name:
Cyclosiversioside F 16,25-

diacetate

Cat. No.: B15136683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclosiversioside F 16,25-diacetate is a naturally occurring cycloartane-type triterpenoid

glycoside. These compounds, primarily isolated from various species of the Astragalus genus,

are of significant interest to the scientific community due to their diverse and potent biological

activities. This technical guide provides a comprehensive overview of the available

physicochemical properties, biological activities, and potential therapeutic applications of

Cyclosiversioside F 16,25-diacetate, compiled from existing scientific literature and chemical

supplier data.

Physicochemical Properties
While a complete experimental characterization is not publicly available, the following data has

been compiled from various sources.

Table 1: Physicochemical Data for Cyclosiversioside F 16,25-diacetate
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Property Value Source

CAS Number 452919-90-3 Molnova

Molecular Formula C₄₅H₇₂O₁₆ Molnova

Molecular Weight 869.04 g/mol Molnova

Purity ≥98% (HPLC) Molnova

Appearance White to off-white powder

Inferred from typical

appearance of purified natural

products

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
Molnova

Storage
Store at -20°C under an inert

atmosphere
United States Biological

Note: Specific quantitative data such as melting point and optical rotation have not been found

in the reviewed literature.

Spectral Data
Detailed 1D and 2D NMR spectra (¹H NMR, ¹³C NMR) and mass spectrometry fragmentation

data for Cyclosiversioside F 16,25-diacetate are not readily available in the public domain.

Researchers who have purchased this compound as a reference standard may have access to

this data through the supplier's Certificate of Analysis.

Experimental Protocols
A detailed, step-by-step experimental protocol for the isolation and purification of

Cyclosiversioside F 16,25-diacetate from a natural source is not described in the available

literature. However, a general workflow for the isolation of cycloartane glycosides from

Astragalus species can be inferred.

General Isolation Workflow for Cycloartane Glycosides
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Plant Material (e.g., Astragalus roots)

Extraction with Organic Solvent (e.g., Ethanol)

Concentration of Crude Extract

Solvent-Solvent Partitioning

Column Chromatography (e.g., Silica Gel)

Preparative HPLC

Purification and Crystallization

Structure Elucidation (NMR, MS)

Isolated Cyclosiversioside F 16,25-diacetate

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of cycloartane glycosides.
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Biological Activity and Signaling Pathways
Recent studies have begun to elucidate the biological activities of Cyclosiversioside F, the

parent compound of the diacetate derivative. This research suggests potential therapeutic

applications in metabolic and cardiovascular diseases.

Cyclosiversioside F has been shown to possess cardioprotective and anti-ischemic

properties[1]. Furthermore, it is being investigated for its potential role in preventing obesity and

related disorders[2]. The therapeutic effects of Cyclosiversioside F are believed to be mediated

through the modulation of several key signaling pathways.

Potential Signaling Pathways Modulated by Cyclosiversioside F
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Caption: Potential signaling pathways modulated by Cyclosiversioside F.[2]

Conclusion
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Cyclosiversioside F 16,25-diacetate is a promising natural product with potential applications

in drug development, particularly in the areas of metabolic and cardiovascular diseases. While

basic physicochemical information is available, a comprehensive public dataset including

detailed spectral and experimental data is currently lacking. Further primary research is

required to fully characterize this compound and to validate its therapeutic potential through

rigorous preclinical and clinical studies. The information provided in this guide serves as a

foundational resource for researchers and professionals interested in the further investigation

of Cyclosiversioside F 16,25-diacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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